2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile

• IUPAC Name: 2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile
• InChI: InChI=1S/C16H17N5O/c17-10-12-2-1-8-18-16(12)20-13-5-3-11(4-6-13)15-19-9-7-14(22)21-15/h1-2,7-9,11,13H,3-6H2,(H,18,20)(H,19,21,22)
• InChI Key: ICCLKOUZAPZJMF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C2=NC=CC(=O)N2)NC3=C(C=CC=N3)C#N
• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol

Description

2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile is a compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmaceuticals. It is a pyridine-based compound that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile is not fully understood. However, it is believed to work by inhibiting certain enzymes and receptors in the body. It has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. It has also been shown to bind to certain receptors in the brain, which could lead to the development of new drugs for neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile in lab experiments is its potential as a drug candidate for the treatment of various diseases. It has also been shown to have low toxicity and good pharmacokinetic properties. However, one of the limitations is the lack of understanding of its mechanism of action, which could hinder its development as a drug.

Future Directions

There are several future directions for the research on 2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile. One direction is to further study its mechanism of action and identify its molecular targets. Another direction is to develop derivatives of the compound with improved pharmacokinetic properties and selectivity for specific targets. Additionally, it could be studied as a potential treatment for other diseases, such as inflammatory disorders and viral infections.

Synthesis Methods

2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile can be synthesized using various methods. One of the most common methods is the reaction of 2-amino-3-cyanopyridine with 4-(6-oxo-1H-pyrimidin-2-yl)cyclohexylamine in the presence of a suitable catalyst. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained by filtration and purification.

Scientific Research Applications

2-[[4-(6-oxo-1H-pyrimidin-2-yl)cyclohexyl]amino]pyridine-3-carbonitrile has potential applications in medicine and pharmaceuticals. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied as a potential inhibitor of certain enzymes and receptors, which could lead to the development of new drugs.